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Compound of Interest

Compound Name: 2-Chloro-4-ethoxyphenol
CAS No.: 344326-18-7
Cat. No.: B1639813
. J

Technical Monograph: 2-Chloro-4-ethoxyphenol in Organic Synthesis and Pharmaceutical
Development

Executive Summary

2-Chloro-4-ethoxyphenol (CAS: 344326-18-7) is a specialized halogenated phenolic
intermediate utilized primarily in the synthesis of bioactive pharmaceutical ingredients.[1]
Structurally characterized by an ethoxy ether group at the para position and a chlorine atom at
the ortho position relative to the phenolic hydroxyl, this compound serves as a versatile scaffold
for constructing heterocycles and ether-linked pharmacophores.

Its utility is most pronounced in the development of Acetyl-CoA Carboxylase (ACC) inhibitors
for metabolic disorders and anti-fibrotic pyridinones. As a research chemical, it demands
rigorous handling protocols due to its potential for skin and eye irritation, necessitating a
comprehensive understanding of its physicochemical behavior and safety profile.

Chemical Identity & Physicochemical Profile

The physicochemical properties of 2-Chloro-4-ethoxyphenol are dictated by the interplay
between the electron-donating ethoxy group and the electron-withdrawing chlorine atom. This
"push-pull” electronic environment influences its reactivity in nucleophilic substitution and
metal-catalyzed cross-coupling reactions.
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Property Data / Specification

Chemical Name 2-Chloro-4-ethoxyphenol

CAS Number 344326-18-7

Molecular Formula CsHoCIO2

Molecular Weight 172.61 g/mol

SMILES CCOclccc(O)c(Chel

Physical State Low-melting solid or viscous oil (Ambient)

Soluble in DMSO, Methanol, Dichloromethane;

Solubility ) ]
Sparingly soluble in water.

) ~8.5 (Acidity enhanced by ortho-Cl relative to 4-
pKa (Predicted)
ethoxyphenol)

Safety & Toxicology (MSDS Core Analysis)

As a halogenated phenol, 2-Chloro-4-ethoxyphenol poses specific risks associated with
tissue corrosion and respiratory irritation. The following safety data is derived from GHS
classifications for structurally analogous chlorinated phenols.

GHS Hazard Classification[1]

¢ Signal Word:WARNING
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.

e H335: May cause respiratory irritation (STOT SE 3).

Precautionary Protocols (P-Codes)

e Prevention (P261, P280): Avoid breathing dust/fume/gas/mist. Wear protective gloves/eye
protection/face protection. Rationale: Phenolic compounds can rapidly penetrate the stratum
corneum, leading to systemic toxicity or severe local dermatitis.
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» Response (P305+P351+P338): IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do. Continue rinsing.

o Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.

Personal Protective Equipment (PPE) Matrix

o Respiratory: NIOSH-approved N95 or P100 respirator if dust/aerosol formation is likely.

o Dermal: Nitrile rubber gloves (min. thickness 0.11 mm). Note: Latex is generally insufficient
for halogenated aromatics.

¢ Ocular: Chemical safety goggles. Face shield recommended during synthesis scale-up.

Synthesis & Reactivity
Synthetic Pathway

The most efficient synthesis of 2-Chloro-4-ethoxyphenol involves the regioselective
chlorination of 4-ethoxyphenol. The ethoxy group directs the incoming electrophile (CI*) to the
ortho position relative to the hydroxyl group due to steric hindrance at the other positions and
electronic activation.

Mechanism: Electrophilic Aromatic Substitution (EAS). Reagents: Sulfuryl chloride (SO2Cl2) or
N-Chlorosuccinimide (NCS).

4-Ethoxyphenol
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Figure 1: Regioselective synthesis pathway via Electrophilic Aromatic Substitution.
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Reactivity Profile

o O-Alkylation/Acylation: The phenolic hydroxyl group is a competent nucleophile. In the
presence of bases (e.g., K2COs, Cs2C03), it reacts with alkyl halides to form ethers. This is
critical for linking the phenol to larger drug scaffolds (e.g., quinolines).

e Cross-Coupling: The C-Cl bond, while less reactive than C-Br or C-I, can participate in
Buchwald-Hartwig or Suzuki-Miyaura couplings using specialized palladium catalysts (e.g.,
Pd(OACc)2/SPhos), enabling biaryl formation.

Applications in Drug Discovery
Metabolic Disease (ACC Inhibitors)

Research indicates 2-Chloro-4-ethoxyphenol is a key building block for Acetyl-CoA
Carboxylase (ACC) inhibitors.

e Mechanism: The phenol moiety mimics tyrosine residues or interacts with the
carboxyltransferase domain of the enzyme.

e Synthesis Example: Reaction with 1-(2-chloroquinolin-6-yl)ethanone yields ether-linked
quinoline derivatives, which modulate fatty acid synthesis.

Anti-Fibrotic Agents

In the development of pyridinone-based anti-fibrotics (for pulmonary fibrosis), the 2-chloro-4-
ethoxyphenyl group serves as a lipophilic tail that improves membrane permeability and
potency. The chlorine atom likely provides metabolic stability by blocking oxidative metabolism
at the ortho position.

Experimental Protocols
Protocol A: General Handling & Stability Check

o Objective: Verify compound integrity before use.
e Procedure:

o Dissolve 10 mg of 2-Chloro-4-ethoxyphenol in 0.6 mL of DMSO-de.
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o Acquire *H NMR.[2] Look for diagnostic doublets/singlets in the aromatic region (6.8—7.2
ppm) and the ethoxy triplet/quartet (1.3 ppm / 4.0 ppm).

o Check for oxidation products (quinones) which appear as dark discoloration.

Protocol B: O-Alkylation (Coupling Reaction)[1]

o Context: Attaching the phenol to a heterocycle (e.g., R-X).
e Steps:

o Charge: To a flame-dried flask, add 2-Chloro-4-ethoxyphenol (1.0 equiv), Base (Cs2COs,
2.0 equiv), and the electrophile (R-X, 1.1 equiv).

o Solvent: Add anhydrous DMF or Acetonitrile (0.2 M concentration).
o Reaction: Heat to 60—-80°C under N2 atmosphere for 4-12 hours. Monitor by TLC/LC-MS.

o Workup: Dilute with EtOAc, wash with water (x3) and brine. Dry over NazSOa.

Safety Decision Workflow
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Handling 2-Chloro-4-ethoxyphenol

PPE Check:
Gloves (Nitrile), Goggles, Lab Coat?

es

Is Fume Hood Available?

Yes No

Proceed with Synthesis/Analysis STOP: Secure Engineering Controls

Absorb with sand/vermiculite.
Do NOT use water jet.

Click to download full resolution via product page

Figure 2: Operational safety decision tree for handling halogenated phenols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.85262-50-6|2-(2-Bromoethoxy)-1,4-dichlorobenzene|BLD Pharm [bldpharm.com]
o 2. CA2943363A1 - Anti-fibrotic pyridinones - Google Patents [patents.google.com]

o To cite this document: BenchChem. ["2-Chloro-4-ethoxyphenol" material safety data sheet
(MSDS) information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1639813#2-chloro-4-ethoxyphenol-material-safety-
data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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